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Abstract

2-Methylhexanamide is a simple branched-chain fatty amide. While direct and specific
applications of 2-Methylhexanamide are not extensively documented in publicly available
scientific literature, this guide provides a comprehensive overview of its known chemical and
physical properties. In the absence of direct application data, this document explores the
applications of structurally similar compounds and derivatives, offering potential avenues for
future research and development. This guide adheres to a technical format, presenting
guantitative data in structured tables and illustrating relevant chemical processes with
diagrams.

Physicochemical Properties of 2-Methylhexanamide

A summary of the key physicochemical properties of 2-Methylhexanamide is presented in
Table 1. This data is essential for understanding its behavior in chemical and biological

systems.
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Property Value Source
Molecular Formula C7H1sNO PubChem[1]
Molecular Weight 129.20 g/mol PubChem[1]
IUPAC Name 2-methylhexanamide PubChem[1]
CAS Number 20923-63-1 PubChem[1]
SMILES CCCCC(C)C(=O)N PubChem([1]
XLogP3-AA 1.6 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 4 PubChem[1]

Synthesis of 2-Methylhexanamide

A standard laboratory synthesis of 2-Methylhexanamide would typically involve the amidation
of 2-methylhexanoic acid. While a specific detailed protocol for this exact compound is not
readily available in the searched literature, a general synthetic workflow is outlined below.

General Experimental Protocol for Amidation

The synthesis of amides from carboxylic acids is a fundamental transformation in organic
chemistry. One common method is the activation of the carboxylic acid followed by reaction
with an amine.

Materials:
o 2-Methylhexanoic acid
e Thionyl chloride (SOCI2) or a similar activating agent (e.g., oxalyl chloride, DCC)

e Ammonia (or an ammonium salt)
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e Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))
e Agueous base (e.g., sodium bicarbonate)

e Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

 Activation of Carboxylic Acid: 2-Methylhexanoic acid is dissolved in an anhydrous aprotic
solvent. An activating agent, such as thionyl chloride, is added dropwise at a controlled
temperature (often 0 °C) to form the acyl chloride.

e Amination: The activated acyl chloride is then reacted with an excess of ammonia (or an
ammonium salt) to form 2-Methylhexanamide. This reaction is typically exothermic and may
require cooling.

o Workup: The reaction mixture is quenched with water or an agueous base to neutralize any
remaining acid chloride and acid byproducts. The organic layer is separated, washed with
brine, and dried over an anhydrous drying agent.

 Purification: The solvent is removed in vacuo, and the crude product can be purified by
recrystallization or column chromatography to yield pure 2-Methylhexanamide.
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General Synthetic Workflow for 2-Methylhexanamide.

Applications of Structurally Related Compounds

While direct applications of 2-Methylhexanamide are not well-documented, its isomers and N-
substituted derivatives have found utility in various research and development areas. These
applications provide a basis for potential future investigation into 2-Methylhexanamide itself.
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N-Substituted Derivatives in Research

N-substituted derivatives of 2-methylhexanamide, such as N,N-diethyl-2-methylhexanamide,
are noted in chemical literature and patents.[2] These compounds are often synthesized for
screening in drug discovery programs or as intermediates in the synthesis of more complex
molecules. Their altered lipophilicity and steric properties compared to the primary amide can
lead to different biological activities.

Another related compound, N-Ethyl-2-isopropyl-2-methylhexanamide, is described as a
building block in organic synthesis and is investigated for potential biological activity and

interactions with macromolecules.[3]

Isomers and their Potential

Various isomers of 2-Methylhexanamide, such as 2-Ethylhexanamide, N-Methylhexanamide,
and others, are cataloged in chemical databases.[4][5][6][7] While specific, large-scale
applications are not detailed, their availability suggests their use in exploratory research,
potentially as fragments in fragment-based drug design or as starting materials for novel
chemical entities.

The relationship and potential for divergent applications based on structural modifications are
illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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